Cas no 128233-59-0 (β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester)

• Product name: β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester
• CAS No: 128233-59-0
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 5972146
• PubChem ID: 64080746

β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester
• EN300-7808345
• 128233-59-0
• methyl 3-{methyl[2-(methylamino)ethyl]amino}propanoate
• Methyl 3-(methyl(2-(methylamino)ethyl)amino)propanoate
• AKOS013397688

• Inchi： 1S/C8H18N2O2/c1-9-5-7-10(2)6-4-8(11)12-3/h9H,4-7H2,1-3H3
• InChI Key： HCYNYSFCGQDPMO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCN(C)CCNC

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 230.6±20.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester

Comprehensive Overview of β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester (CAS No. 128233-59-0)

β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester (CAS No. 128233-59-0) is a specialized organic compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and cosmetic science. This ester derivative of β-alanine is characterized by its unique structural modifications, including N-methylation and esterification, which enhance its solubility and bioavailability. Researchers and industry professionals are increasingly exploring its potential applications, particularly in peptide synthesis, drug delivery systems, and skincare formulations.

The compound's molecular structure features a β-alanine backbone with N-methyl and N-(2-(methylamino)ethyl) substitutions, followed by methyl ester termination. This configuration imparts distinct physicochemical properties, such as improved membrane permeability and stability under physiological conditions. In recent years, the demand for modified amino acids like this has surged, driven by advancements in bioconjugation techniques and the growing popularity of peptide-based therapeutics. These trends align with user searches for terms like "amino acid derivatives in drug development" and "esterified peptides for skincare."

One of the most discussed applications of β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester is its role in cosmetic science. With consumers increasingly seeking "anti-aging peptides" and "bioactive skincare ingredients," this compound has been studied for its potential to enhance collagen production and improve skin elasticity. Its esterified form allows for better penetration into the dermal layers, making it a candidate for next-generation cosmeceuticals. This aligns with the rising popularity of searches such as "peptide esters in cosmetics" and "how amino acid derivatives boost skincare efficacy."

In the realm of pharmaceutical research, CAS No. 128233-59-0 is being investigated for its utility in prodrug design. Prodrugs are inactive compounds that convert into active drugs within the body, and the methyl ester group in this molecule serves as a cleavable moiety. This property is particularly valuable for improving the oral bioavailability of peptide-based drugs, a topic frequently searched as "prodrug strategies for peptide delivery" or "enhancing drug absorption with esterified amino acids."

Synthetic methodologies for β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester often involve multi-step organic reactions, including amidation, alkylation, and esterification. Researchers have optimized these processes to achieve high yields and purity, addressing the industry's need for scalable production. Keywords like "synthesis of modified β-alanine derivatives" and "industrial-scale amino acid ester production" reflect the growing interest in these techniques.

Environmental and regulatory considerations also play a crucial role in the adoption of this compound. While it is not classified as a hazardous material, its production and handling require adherence to Good Manufacturing Practices (GMP). This aspect resonates with searches for "sustainable amino acid synthesis" and "green chemistry in pharmaceutical manufacturing," highlighting the intersection of science and sustainability.

In summary, β-Alanine, N-methyl-N-[2-(methylamino)ethyl]-, methyl ester (CAS No. 128233-59-0) represents a versatile and innovative compound with broad applications in biomedicine, cosmetics, and material science. Its unique structural features and functional properties make it a subject of ongoing research, aligning with contemporary trends and user inquiries in the scientific community. As interest in tailored amino acid derivatives continues to grow, this compound is poised to play a pivotal role in future advancements.